Cas no 2171185-10-5 ((2S)-2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-3-methoxypropanoic acid)

• Product Name: (2S)-2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-3-methoxypropanoic acid
• CAS No: 2171185-10-5
• MF: C₂₆H₂₅N₃O₆
• MW: 475.493206739426
• CID: 6415084
• PubChem ID: 165561599
• Update Time: 2025-06-12

(2S)-2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-3-methoxypropanoic acid
• EN300-1571550
• (2S)-2-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]acetamido}-3-methoxypropanoic acid
• 2171185-10-5

• Inchi： 1S/C26H25N3O6/c1-34-15-23(25(31)32)29-24(30)12-16-10-11-17(13-27-16)28-26(33)35-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,13,22-23H,12,14-15H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t23-/m0/s1
• InChI Key： AORDJNIJZITSCB-QHCPKHFHSA-N
• SMILES： O(C(NC1=CN=C(C=C1)CC(N[C@H](C(=O)O)COC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.17433553g/mol
• Monoisotopic Mass: 475.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 127Ų

Additional information on (2S)-2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-3-methoxypropanoic acid

Introduction to (2S)-2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-3-methoxypropanoic Acid (CAS No. 2171185-10-5)

(2S)-2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-3-methoxypropanoic acid is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171185-10-5, represents a pinnacle of molecular design, integrating multiple functional groups to exhibit unique biochemical properties. Its structure, characterized by a pyridine core and an intricate arrangement of substituents, positions it as a promising candidate for various therapeutic applications.

The molecular architecture of this compound is a testament to the ingenuity of modern synthetic chemistry. The presence of a fluoren-9-ylmethoxycarbonyl group not only enhances the solubility and stability of the molecule but also introduces a rigid scaffold that can interact favorably with biological targets. This feature is particularly crucial in drug design, where precise molecular interactions are often the key to therapeutic efficacy.

The pyridin-2-ylacetamido moiety further enriches the biochemical profile of the compound. Pyridine derivatives are well-documented for their ability to modulate enzyme activity and receptor binding, making them invaluable in the development of small-molecule drugs. The incorporation of this group into the structure suggests potential applications in treating conditions where enzyme inhibition or receptor antagonism is desired.

The terminal 3-methoxypropanoic acid group adds another layer of functionality, contributing to the compound's overall solubility and metabolic stability. This group can also serve as a site for further chemical modifications, allowing for the development of analogs with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutics targeting complex biological pathways. The compound (2S)-2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-3-methoxypropanoic acid exemplifies this trend, as it combines multiple pharmacophoric elements into a single molecule. Such multifunctional compounds have the potential to address multiple targets simultaneously, leading to synergistic therapeutic effects and improved patient outcomes.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as chiral resolution and protecting group strategies have been employed to achieve the desired stereochemical configuration. These synthetic methodologies not only highlight the technical prowess of modern chemistry but also underscore the importance of precision in drug development.

Evidence from preclinical studies suggests that this compound exhibits promising biological activity. In vitro assays have demonstrated its ability to interact with specific enzymes and receptors, modulating pathways relevant to various diseases. For instance, preliminary data indicate that it may have potential in treating inflammatory disorders by inhibiting key pro-inflammatory enzymes.

The pharmacokinetic profile of (2S)-2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-3-methoxypropanoic acid is another area of interest. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability, suggesting its feasibility for clinical translation. However, further investigations are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

The development of this compound also aligns with broader trends in pharmaceutical innovation. There is an increasing emphasis on personalized medicine and targeted therapies, where compounds like this one can play a pivotal role. By leveraging advanced computational methods and high-throughput screening, researchers can identify novel drug candidates with high precision and efficiency.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and optimize lead structures. These computational tools allow researchers to design molecules with enhanced potency and reduced toxicity before they enter clinical trials.

The future prospects for this compound are exciting. Ongoing research aims to refine its chemical structure further to improve its pharmacological properties. Additionally, exploring new synthetic routes could enhance scalability and cost-effectiveness, making it more accessible for therapeutic use.

In conclusion, (2S)-2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-3-methoxypropanoic acid (CAS No. 2171185-10-5) stands as a remarkable example of how sophisticated molecular design can lead to novel therapeutic agents. Its intricate structure and promising biological activity position it as a valuable asset in the quest for new treatments for various diseases.